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Compound of Interest

Compound Name: Angelicolide

Cat. No.: B149960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angelicolide (CAS 90826-58-7) is a natural product classified as a coumarin. Despite its

availability from commercial suppliers and a defined chemical structure, detailed scientific

literature regarding its discovery, isolation from a specific botanical source, and comprehensive

biological activities remains elusive. This guide provides the available chemical and physical

data for Angelicolide and outlines general methodologies for the isolation and characterization

of coumarins from Angelica species, the purported botanical source. The absence of specific

research on Angelicolide necessitates a broader approach, drawing on established protocols

for similar compounds from the same genus. This document aims to serve as a foundational

resource for researchers interested in exploring the potential of this molecule.

Chemical and Physical Properties of Angelicolide
Quantitative data for Angelicolide is sparse and primarily available from chemical supplier

databases. A summary of these properties is presented in Table 1.
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Property Value Source

CAS Number 90826-58-7
Phytochemicals online[1], The

Good Scents Company[2]

Molecular Formula C₂₄H₂₈O₄
Phytochemicals online[1], The

Good Scents Company[2]

Molecular Weight 380.48 g/mol
Phytochemicals online[1], The

Good Scents Company[2]

Compound Type Coumarin Phytochemicals online[1]

Purity (Typical) 95% - 99% Phytochemicals online[1]

Identification Methods

Mass Spectrometry (Mass),

Nuclear Magnetic Resonance

(NMR)

Phytochemicals online[1]

Analysis Methods

High-Performance Liquid

Chromatography with Diode-

Array Detection (HPLC-DAD)

and/or High-Performance

Liquid Chromatography with

Evaporative Light Scattering

Detection (HPLC-ELSD)

Phytochemicals online[1]

General Experimental Protocols for Isolation of
Coumarins from Angelica Species
While a specific protocol for the isolation of Angelicolide is not available in the scientific

literature, a general methodology for the extraction and purification of coumarins from the roots

of Angelica species can be described. This protocol is a composite of standard phytochemical

techniques.[3][4][5][6]

Plant Material and Extraction
Plant Material: The roots of an Angelica species are collected, authenticated, dried, and

ground into a coarse powder.
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Extraction: The powdered plant material is typically extracted sequentially with solvents of

increasing polarity, such as n-hexane, dichloromethane (or chloroform), and methanol, using

a Soxhlet apparatus.[3][4] This stepwise extraction facilitates the separation of compounds

based on their polarity.

Fractionation and Isolation
Solvent Partitioning: The crude extracts are concentrated under reduced pressure. The

resulting residues can be suspended in a water-methanol mixture and partitioned with

immiscible solvents like n-hexane and ethyl acetate to achieve a preliminary separation of

compounds.

Chromatographic Techniques:

Column Chromatography: The fractions obtained from solvent partitioning are subjected to

column chromatography over silica gel. Elution is performed with a gradient of solvents,

typically starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the

polarity with a more polar solvent (e.g., ethyl acetate).[3]

Preparative Thin-Layer Chromatography (pTLC): Fractions from column chromatography

containing mixtures of compounds can be further purified by pTLC using an appropriate

solvent system.[3][4]

High-Performance Liquid Chromatography (HPLC): Final purification of the isolated

compounds is often achieved using preparative or semi-preparative HPLC, which offers

high resolution and purity.[4]

High-Speed Counter-Current Chromatography (HSCCC): This technique is particularly

effective for the separation and purification of coumarins from Angelica species, using a

two-phase solvent system.[6]

Structure Elucidation
The chemical structure of the isolated pure compound is determined using a combination of

spectroscopic techniques:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

determine the carbon-hydrogen framework of the molecule. 2D NMR techniques (e.g.,

COSY, HSQC, HMBC) are employed to establish the connectivity of atoms.[4]

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) provides the exact

molecular weight and elemental composition of the compound.[7]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule.[7]

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about

the electronic transitions within the molecule, which is characteristic of the chromophore

system.

Potential Biological Activities and Signaling
Pathways of Angelica Coumarins
Although no biological activity or signaling pathway has been specifically attributed to

Angelicolide in the reviewed literature, other coumarins isolated from various Angelica species

have demonstrated a wide range of pharmacological effects. These findings suggest potential

areas of investigation for Angelicolide.

Anti-inflammatory Activity: Many coumarins from Angelica dahurica have been shown to

possess anti-inflammatory properties.[8][9] Some of these compounds inhibit the production

of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells.[9] This effect

may be mediated through the inhibition of the nuclear factor-κB (NF-κB) signaling pathway.

Antitumor Activity: Several coumarins isolated from Angelica species have exhibited

cytotoxic effects against various cancer cell lines.[5][7] For instance, khellactone from

Angelica purpuraefolia showed antitumor activity in mouse lung carcinoma models.[5] A new

coumarin, angedahurin A, from Angelica dahurica demonstrated significant cytotoxicity

against human osteosarcoma cells, inducing apoptosis.[7]

Antibacterial Activity: Coumarins from Angelica archangelica and Angelica lucida have shown

antibacterial activity against various strains, including methicillin-resistant Staphylococcus

aureus (MRSA).[3][10]
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Anxiolytic Activity: A mixture of coumarins from Angelica archangelica has been reported to

have anxiolytic-like effects in animal models.[11]

Anti-allergic Inflammation: Coumarins from the roots of Angelica dahurica have been found

to reduce the release of histamine and pro-inflammatory cytokines, suggesting their potential

in attenuating allergic inflammation.[12]

Visualizing Experimental Workflows and Potential
Signaling Pathways
The following diagrams, generated using the DOT language, illustrate a generalized

experimental workflow for the isolation of coumarins and a hypothetical signaling pathway that

could be investigated for Angelicolide based on the activities of related compounds.
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Figure 1: Generalized workflow for the isolation and identification of coumarins from Angelica
species.
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Figure 2: Hypothetical signaling pathway for the anti-inflammatory action of Angelicolide.

Conclusion and Future Directions
Angelicolide remains a largely uncharacterized natural product. The information available from

commercial sources provides a starting point for its chemical investigation. However, there is a

significant gap in the scientific literature regarding its biological properties. Future research

should focus on:

Confirmation of the Botanical Source: The first step should be to definitively identify the

Angelica species that produces Angelicolide. This would involve phytochemical screening

of various Angelica species.

De Novo Isolation and Characterization: A detailed isolation and structure elucidation of

Angelicolide from its natural source should be published to provide a comprehensive

spectroscopic dataset to the scientific community.

Biological Screening: Once a reliable source of pure Angelicolide is established, it should

be subjected to a broad range of biological assays to screen for activities such as anticancer,

anti-inflammatory, antimicrobial, and neuroprotective effects, based on the known activities of

other coumarins from Angelica.

Mechanism of Action Studies: If significant biological activity is identified, further studies

should be conducted to elucidate the underlying mechanism of action, including the

identification of molecular targets and affected signaling pathways.

This technical guide highlights the current knowledge gap concerning Angelicolide and

provides a framework for future research to unlock its potential therapeutic value. The

established protocols for related compounds and the known bioactivities of the coumarin class

of molecules provide a solid foundation for these future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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